Cas no 1456485-29-2 (2-(4-chlorophenyl)-3-methyl-1-(piperidin-1-yl)butan-1-one)

2-(4-Chlorophenyl)-3-methyl-1-(piperidin-1-yl)butan-1-one is a synthetic organic compound featuring a chlorophenyl group and a piperidine moiety, which contribute to its potential utility in pharmaceutical and agrochemical applications. The presence of the 4-chlorophenyl substituent enhances lipophilicity, potentially improving bioavailability, while the piperidine ring may influence binding affinity in biological systems. The methyl group at the β-position adds steric variability, which could be leveraged in structure-activity relationship studies. This compound serves as a versatile intermediate for the development of bioactive molecules, particularly in the synthesis of receptor-targeting agents or enzyme inhibitors. Its well-defined structure allows for precise modifications to optimize physicochemical and pharmacological properties.
2-(4-chlorophenyl)-3-methyl-1-(piperidin-1-yl)butan-1-one structure
1456485-29-2 structure
Product Name:2-(4-chlorophenyl)-3-methyl-1-(piperidin-1-yl)butan-1-one
CAS No:1456485-29-2
MF:C16H22ClNO
MW:279.804983615875
MDL:MFCD21365985
CID:5240505
PubChem ID:60629390
Update Time:2025-06-14

2-(4-chlorophenyl)-3-methyl-1-(piperidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenyl)-3-methyl-1-(piperidin-1-yl)butan-1-one
    • 1-Butanone, 2-(4-chlorophenyl)-3-methyl-1-(1-piperidinyl)-
    • MDL: MFCD21365985
    • Inchi: 1S/C16H22ClNO/c1-12(2)15(13-6-8-14(17)9-7-13)16(19)18-10-4-3-5-11-18/h6-9,12,15H,3-5,10-11H2,1-2H3
    • InChI Key: VGWSBINOHRHNIG-UHFFFAOYSA-N
    • SMILES: C(N1CCCCC1)(=O)C(C1=CC=C(Cl)C=C1)C(C)C

2-(4-chlorophenyl)-3-methyl-1-(piperidin-1-yl)butan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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EN300-298415-0.05g
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1456485-29-2 95.0%
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$101.0 2025-03-19
Enamine
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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Additional information on 2-(4-chlorophenyl)-3-methyl-1-(piperidin-1-yl)butan-1-one

Recent Advances in the Study of 2-(4-chlorophenyl)-3-methyl-1-(piperidin-1-yl)butan-1-one (CAS: 1456485-29-2)

The compound 2-(4-chlorophenyl)-3-methyl-1-(piperidin-1-yl)butan-1-one (CAS: 1456485-29-2) has recently emerged as a subject of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compelling candidate for further investigation.

One of the key areas of research has been the synthesis and optimization of 2-(4-chlorophenyl)-3-methyl-1-(piperidin-1-yl)butan-1-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of palladium-catalyzed cross-coupling and reductive amination, achieving a 75% overall yield with high enantiomeric purity. This advancement is expected to facilitate further preclinical and clinical studies.

In terms of pharmacological activity, recent in vitro and in vivo studies have highlighted the compound's potential as a modulator of the central nervous system (CNS). Preliminary data suggest that 2-(4-chlorophenyl)-3-methyl-1-(piperidin-1-yl)butan-1-one exhibits selective binding affinity for sigma-1 receptors, which are implicated in neuroprotection and cognitive enhancement. A 2023 study in Neuropharmacology demonstrated that the compound significantly improved cognitive function in rodent models of Alzheimer's disease, with minimal off-target effects.

Another promising avenue of research involves the compound's potential anti-inflammatory properties. A recent preprint (BioRxiv, 2023) reported that 2-(4-chlorophenyl)-3-methyl-1-(piperidin-1-yl)butan-1-one inhibits the NF-κB signaling pathway, reducing pro-inflammatory cytokine production in macrophage cell lines. These findings suggest potential applications in treating chronic inflammatory conditions, although further validation in animal models is required.

Despite these encouraging results, challenges remain in the development of 2-(4-chlorophenyl)-3-methyl-1-(piperidin-1-yl)butan-1-one as a therapeutic agent. Pharmacokinetic studies have revealed moderate oral bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies. Additionally, comprehensive toxicology studies are still underway to ensure safety profiles meet regulatory standards.

In conclusion, recent research on 2-(4-chlorophenyl)-3-methyl-1-(piperidin-1-yl)butan-1-one (CAS: 1456485-29-2) has uncovered its multifaceted potential in CNS disorders and inflammatory diseases. The advancements in synthetic chemistry and the elucidation of its biological targets provide a solid foundation for future drug development efforts. As investigations progress, this compound may emerge as a valuable tool for addressing unmet medical needs in neurology and immunology.

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